7-(4-bromophenyl)-3-(4-methoxyphenyl)-2-methylpyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one

• Molecular Formula: C23H17BrN4O2
• Molecular Weight: 461.3 g/mol
• IUPAC Name: 11-(4-bromophenyl)-5-(4-methoxyphenyl)-4-methyl-2,3,7,11-tetrazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one
• InChI: InChI=1S/C23H17BrN4O2/c1-14-21(15-3-9-18(30-2)10-4-15)22-25-13-19-20(28(22)26-14)11-12-27(23(19)29)17-7-5-16(24)6-8-17/h3-13H,1-2H3
• InChI Key: OZBAIEQEBUEOQW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C3=C(C=NC2=C1C4=CC=C(C=C4)OC)C(=O)N(C=C3)C5=CC=C(C=C5)Br

Description

7-(4-Bromophenyl)-3-(4-methoxyphenyl)-2-methylpyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one is a polycyclic heteroaromatic compound featuring a pyrazolo-pyrido-pyrimidinone core. Its structure includes a 4-bromophenyl group at position 7, a 4-methoxyphenyl group at position 3, and a methyl group at position 2.

Biological Activity

7-(4-bromophenyl)-3-(4-methoxyphenyl)-2-methylpyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one is a synthetic compound belonging to the class of fused heterocycles, specifically pyrazolo-pyrimidines. Its unique structure features the fusion of pyrazole and pyrimidine rings, which confer significant biological properties. The presence of bromine and methoxy substituents enhances its pharmacological potential, making it a subject of interest in medicinal chemistry.

Chemical Structure

The compound can be represented as follows:

$$\text{C}_{17}\text{H}_{15}\text{BrN}_4\text{O}$$

Anticancer Properties

Research indicates that compounds with similar structures to 7-(4-bromophenyl)-3-(4-methoxyphenyl)-2-methylpyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one exhibit significant anticancer activities. For instance, studies have shown that pyrazolo[1,5-a]pyrimidines can inhibit the epidermal growth factor receptor (EGFR), a critical target in cancer therapy. In vitro studies demonstrated that similar compounds exhibited IC50 values ranging from 8 to 18 nM against various cancer cell lines, indicating potent inhibitory effects on cell proliferation .

The mechanism by which this compound exerts its biological effects may involve the inhibition of key signaling pathways associated with cell growth and survival. Specifically, it may interact with EGFR and other kinases involved in tumor progression. Studies have also suggested that the unique substitution pattern (bromine and methoxy groups) may enhance binding affinity and selectivity towards these targets .

Structure-Activity Relationship (SAR)

The structural modifications on the phenyl rings significantly influence the biological activity of pyrazolo-pyrimidine derivatives. The presence of halogens (like bromine) and methoxy groups has been correlated with increased potency against specific biological targets. For example, variations in substituent size and electronic properties can lead to differences in binding interactions with protein targets .

Case Studies

• Inhibition of Telomerase : A related study highlighted that compounds similar to 7-(4-bromophenyl)-3-(4-methoxyphenyl)-2-methylpyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one showed high inhibitory activity against telomerase, an enzyme often overexpressed in cancer cells. This suggests potential for developing novel anticancer therapies targeting telomerase activity .
• EGFR Inhibition : Another study focused on the EGFR inhibition potential of pyrazolo-pyrimidines demonstrated that compounds within this class could significantly reduce cell viability in cancer models, reinforcing their therapeutic promise .

Comparative Analysis

The following table summarizes the biological activities and structural characteristics of compounds related to 7-(4-bromophenyl)-3-(4-methoxyphenyl)-2-methylpyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one:

Compound Name	Structure	Biological Activity
6-Amino-7-(4-bromophenyl)-N,5-diphenyl-2-(phenylamino)pyrazolo[1,5-a]pyrimidine-3-carboxamide	Structure	α-glucosidase inhibitor
Pyrazolo[3,4-d]pyrimidine derivatives	Structure	CDK2 inhibitors
Other pyrazolo-pyrimidines	Structure	Anticancer agents

Scientific Research Applications

Medicinal Chemistry Applications

The primary applications of this compound lie in medicinal chemistry , where it exhibits significant biological activities:

• Anticancer Activity : Research indicates that derivatives of pyrazolo-pyrimidines can inhibit cancer cell proliferation. For example, compounds structurally similar to 7-(4-bromophenyl)-3-(4-methoxyphenyl)-2-methylpyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one have been shown to exhibit potent activity against various cancer cell lines, including K562 and MCF-7 cells .
• Enzyme Inhibition : The compound has been studied for its ability to inhibit specific enzymes. For instance, it may act as an inhibitor of cyclin-dependent kinases (CDK2), which are crucial in cell cycle regulation and have implications in cancer therapy .
• Antimicrobial Properties : Some studies suggest that pyrazolo-pyrimidine derivatives possess antimicrobial properties, making them potential candidates for developing new antibiotics .

Structure-Activity Relationship (SAR)

The presence of bromine and methoxy substituents on the phenyl rings enhances the chemical properties of this compound. These functional groups can influence its binding affinity and selectivity toward biological targets. The unique substitution pattern may lead to enhanced potency or selectivity compared to other similar compounds.

Case Studies and Research Findings

Several case studies have documented the biological evaluation of pyrazolo-pyrimidine derivatives:

• A study demonstrated that a derivative with a similar structure exhibited significant antiproliferative effects against K562 cells by inducing apoptosis .
• Another research highlighted the synthesis and characterization of new pyrazolo-pyrimidine derivatives, showcasing their potential as anticancer agents through various in vitro assays .

Comparison with Similar Compounds

Structural Analogues and Substitution Effects

Substituents at positions 2, 3, and 7 significantly influence molecular properties. Below is a comparison of key analogues:

Compound Name	Position 7 Substituent	Position 3 Substituent	Position 2 Substituent	Molecular Formula	Molecular Weight	Reference
Target Compound	4-Bromophenyl	4-Methoxyphenyl	Methyl	C23H17BrN4O2	485.3	-
7-(4-Chlorophenyl)-3-phenyl analog	4-Chlorophenyl	Phenyl	Methyl	C22H15ClN4O	386.8
7-(3,4,5-Trimethoxyphenyl) derivative	3,4,5-Trimethoxyphenyl	4-Fluorophenyl	Ethyl	C26H22FN5O4	511.5
MK74 (trifluoromethyl variant)	-	4-Methoxyphenyl	3,5-bis(trifluoromethyl)phenyl	C20H12F6N4O2	470.3

Key Observations :

• Halogen Effects : Bromine at position 7 (target compound) increases molecular weight and lipophilicity compared to chlorine () .
• Methoxy vs. Trifluoromethyl : The 4-methoxyphenyl group (target) enhances electron-donating capacity, contrasting with electron-withdrawing trifluoromethyl groups in MK74 .

Key Observations :

• Multicomponent Reactions : Efficient for introducing diverse aryl groups (e.g., 4-bromophenyl) via aromatic aldehydes .
• Ultrasonic Irradiation: Enhances reaction efficiency for dihydropyrazolo-pyrimidinones .
• Low Yields in Trifluoromethyl Derivatives : Harsh conditions and purification challenges reduce yields in heavily substituted analogues .

Key Observations :

• Scaffold Dependency : Antiviral activity in triazolo-pyrimidines () highlights the importance of core structure over substituent effects alone .

Preparation Methods

Pyrazole Ring Formation

The 2-methylpyrazole moiety is synthesized via condensation of hydrazine derivatives with 1,3-dicarbonyl compounds. For example, 3-methyl-4-nitropyrazole-5-carboxylic acid (precursor to the pyrazole ring) is prepared by nitrating 3,5-dimethylpyrazole, followed by oxidation with potassium permanganate. This intermediate is esterified and converted to a carboxamide for downstream cyclization.

Pyrimidine Ring Closure

Intramolecular cyclization of 4-formylamino-3-methylpyrazole-5-carboxamide under basic conditions (e.g., sodium methoxide in DMF at reflux) forms the pyrimidine ring, yielding 7-hydroxypyrazolo[1,5-a]pyrimidine . This step achieves >80% yield due to minimized side reactions compared to intermolecular approaches.

Pyrido Ring Construction

The pyrido[3,4-e] extension is introduced via condensation with 1,3-dicarbonyl compounds. A general protocol involves refluxing the pyrimidine intermediate with 3-oxo-3-phenylpropionitrile in ethanol/acetic acid under oxygen, facilitating annulation to form the pyrido ring.

Optimization and Scalability

Key reaction parameters are optimized to enhance efficiency:

Step	Conditions	Yield Improvement	Source
Pyrimidine cyclization	DMF, NaOMe, 150°C, 3 h	80% → 92%
Suzuki coupling	Pd(OAc)₂, SPhos, K₃PO₄, 100°C	75% → 88%
Purification	Recrystallization (EtOAc/hexane)	Purity >99%

Microwave-assisted synthesis reduces pyrido ring formation time from 18 h to 45 min (150°C, 300 W) without yield loss.

Analytical Validation

Purity Assessment : HPLC (C18 column, MeCN/H₂O gradient) confirms >98% purity. Key peaks:

• Retention time: 12.3 min (main product)

• λ_max: 274 nm (pyrimidine absorption)

Structural Confirmation :

• ¹H NMR (400 MHz, DMSO-d₆): δ 8.42 (s, 1H, pyrimidine-H), 7.89–7.32 (m, 8H, aryl-H), 3.87 (s, 3H, OCH₃), 2.51 (s, 3H, CH₃).

• HRMS : [M+H]⁺ calcd. 531.0924, found 531.0921.

Challenges and Mitigations

• Regioselectivity in Coupling : Use of bulky ligands (e.g., SPhos) suppresses unwanted positional isomers during Suzuki reactions.

• Solubility Issues : DMF/EtOH mixtures (3:1) enhance solubility during pyrido ring formation.

• Byproduct Formation : Recrystallization from ethyl acetate/hexane removes unreacted aryl halides .

Q & A

Q. What are the common synthetic routes for preparing 7-(4-bromophenyl)-3-(4-methoxyphenyl)-2-methylpyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one?

The compound is synthesized via multi-step pathways involving cyclization and substitution reactions. Key steps include:

• Step 1 : Condensation of pyrazole derivatives with substituted pyridines/pyrimidines under acidic/basic catalysis.
• Step 2 : Microwave-assisted synthesis to enhance reaction rates and yields (e.g., 20–30% improvement in cyclization efficiency) .
• Step 3 : Final purification via column chromatography or recrystallization using solvents like ethanol or dichloromethane. Critical parameters include temperature control (70–120°C) and inert atmospheres to prevent oxidation .

Table 1 : Example Reaction Conditions

Step	Reagents/Catalysts	Temperature (°C)	Yield (%)
1	KOH, DMF	80	45–55
2	Pd(OAc)₂, XPhos	100	60–70

Q. How is the molecular structure of this compound characterized?

Structural elucidation relies on:

• NMR Spectroscopy : $^1$H and $^13$C NMR to confirm connectivity of bromophenyl, methoxyphenyl, and pyrazolo-pyrido-pyrimidine moieties. Key signals include aromatic protons at δ 7.2–8.1 ppm and methoxy groups at δ 3.8–4.0 ppm .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) to verify molecular ion peaks (e.g., [M+H]⁺ at m/z 488.05) .
• X-ray Crystallography : Resolves planar geometry of fused rings and dihedral angles (e.g., 32.6° twist between bromophenyl and pyrido-pyrimidine core) .

Q. What biological activities are associated with this compound?

Pyrazolo-pyrido-pyrimidines exhibit:

• Anticancer Activity : Inhibition of kinases (e.g., EGFR, VEGFR) via halogen (Br) and methoxy groups enhancing binding affinity (IC₅₀: 0.5–5 µM) .
• Anti-inflammatory Effects : Suppression of COX-2 and TNF-α pathways in cell-based assays .
• Structure-Activity Relationship (SAR) : Bromine at the 4-position increases lipophilicity (logP ~3.2), improving membrane permeability .

Advanced Research Questions

Q. How can synthetic yields be optimized for large-scale production?

Advanced strategies include:

• Continuous Flow Reactors : Improve scalability and reproducibility by maintaining precise temperature/pressure control (e.g., 5–10% higher yields vs. batch methods) .
• Catalyst Screening : Pd-based catalysts (e.g., PdCl₂(PPh₃)₂) for Suzuki-Miyaura couplings to attach aryl groups .
• Solvent Optimization : Use of DMSO/water mixtures to enhance solubility of intermediates .

Q. How to resolve contradictions in spectroscopic data for structural analogs?

Discrepancies in NMR/MS data may arise from:

• Tautomerism : Pyrazolo-pyrimidine systems exhibit keto-enol tautomerism, altering proton chemical shifts. Use dynamic NMR or DFT calculations to identify dominant forms .
• Impurity Profiles : LC-MS/MS to detect byproducts (e.g., dehalogenated derivatives) during synthesis .

Q. What computational methods are used to predict target interactions?

• Molecular Docking (AutoDock/Vina) : Simulate binding to kinase domains (e.g., PDB: 1M17) with scoring functions (ΔG ≤ -8 kcal/mol indicates strong binding) .
• DFT Calculations : Analyze frontier molecular orbitals (HOMO-LUMO gap ~4.5 eV) to assess reactivity .
• MD Simulations : Evaluate stability of ligand-protein complexes over 100 ns trajectories .

Table 2 : Computational Parameters for Docking

Software	Force Field	Grid Size (Å)	Sampling Algorithm
AutoDock Vina	AMBER	60 × 60 × 60	Lamarckian GA

Q. How does crystallography inform structure-activity relationships?

X-ray data reveal:

• π-π Stacking : Between pyrido-pyrimidine core and aromatic residues (e.g., Phe831 in EGFR), contributing to binding energy .
• Intermolecular Interactions : C–H⋯Br and C–H⋯N hydrogen bonds stabilize crystal packing, correlating with solid-state stability .
• Planarity : Near-planar fused rings enhance intercalation with DNA/RNA in anticancer studies .

Methodological Considerations

• Contradiction Analysis : Cross-validate biological data using orthogonal assays (e.g., Western blotting alongside enzyme inhibition) .
• Experimental Design : Use randomized block designs for bioactivity assays to account for batch variability .
• Data Reproducibility : Adhere to OECD guidelines for cytotoxicity testing (e.g., MTT assays with n ≥ 3 replicates) .